5-(2-Bromoacetyl)-2-chloro-4-methylbenzonitrile

Specification

• CAS No.: 1375302-43-4
• Molecular Formula: C10H7BrClNO
• Molecular Weight: 272.52 g/mol
• IUPAC Name: 5-(2-bromoacetyl)-2-chloro-4-methylbenzonitrile
• Standard InChI: InChI=1S/C10H7BrClNO/c1-6-2-9(12)7(5-13)3-8(6)10(14)4-11/h2-3H,4H2,1H3
• Standard InChI Key: RNVGBNPNAXBNAV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C(=O)CBr)C#N)Cl
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)CBr)C#N)Cl

Introduction

5-(2-Bromoacetyl)-2-chloro-4-methylbenzonitrile is a chemical compound used primarily in industrial and scientific research. It is identified by its CAS number, which is reported as both 1375302-43-4 and 22087-23-6 in different sources, indicating potential discrepancies in the literature. The compound's molecular formula is C10H7BrClNO, reflecting its complex structure with bromo, chloro, and cyano functional groups.

Safety and Handling

The safety data sheet (SDS) for 5-(2-Bromoacetyl)-2-chloro-4-methylbenzonitrile provides guidelines for handling and emergency procedures:

Exposure Type	First Aid Measures
Inhalation	Move to fresh air. If breathing is difficult, provide oxygen. If not breathing, perform artificial respiration and seek medical help immediately.
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water. Consult a doctor.
Eye Contact	Rinse with pure water for at least 15 minutes and consult a doctor.
Ingestion	Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.

Regulatory Information

Research and Applications

While specific research findings on 5-(2-Bromoacetyl)-2-chloro-4-methylbenzonitrile are scarce, compounds with similar structures are often used in organic synthesis and pharmaceutical research. The presence of multiple functional groups makes it a versatile intermediate for various chemical reactions.

Suppliers and Availability

The compound is available from several suppliers, including Parchem and Matrix Scientific, for research and development purposes. It is classified as a specialty material, indicating its use in specialized applications.